Cas no 2091168-78-2 (methyl 5-aminopyridazine-3-carboxylate)

• Product Name: methyl 5-aminopyridazine-3-carboxylate
• CAS No: 2091168-78-2
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 5407393
• Update Time: 2025-05-24

methyl 5-aminopyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-aminopyridazine-3-carboxylate

• Inchi： 1S/C6H7N3O2/c1-11-6(10)5-2-4(7)3-8-9-5/h2-3H,1H3,(H2,7,9)
• InChI Key： ABOWKWDDOJRECS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NN=CC(N)=C1

Additional information on methyl 5-aminopyridazine-3-carboxylate

Research Briefing on Methyl 5-Aminopyridazine-3-carboxylate (CAS: 2091168-78-2) in Chemical Biology and Pharmaceutical Applications

Methyl 5-aminopyridazine-3-carboxylate (CAS: 2091168-78-2) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique pyridazine scaffold makes it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of kinase inhibition and antimicrobial agents.

Recent studies have highlighted the importance of methyl 5-aminopyridazine-3-carboxylate as a key intermediate in the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, showing promising results in preclinical models of cancer. The researchers utilized this compound as a core structure to design molecules with improved binding affinity and selectivity for specific kinase targets, underscoring its potential in targeted cancer therapies.

In the field of antimicrobial research, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported novel derivatives of methyl 5-aminopyridazine-3-carboxylate exhibiting potent activity against drug-resistant bacterial strains. The study employed structure-activity relationship (SAR) analysis to optimize the compound's antimicrobial properties while maintaining favorable pharmacokinetic profiles. These findings suggest that this chemical scaffold could serve as a foundation for developing new antibiotics to address the growing challenge of antimicrobial resistance.

The synthetic pathways for methyl 5-aminopyridazine-3-carboxylate have also seen recent improvements. A 2023 paper in Organic Process Research & Development described a more efficient and scalable synthesis method, achieving higher yields and purity while reducing environmental impact. This advancement is particularly significant for industrial-scale production, potentially lowering the cost of derivative development and facilitating broader research applications.

From a mechanistic perspective, computational chemistry studies have provided new insights into the molecular interactions of methyl 5-aminopyridazine-3-carboxylate derivatives. Molecular docking simulations and density functional theory (DFT) calculations published in early 2024 have elucidated the compound's binding modes with various biological targets, offering valuable information for rational drug design. These computational approaches complement experimental data and accelerate the discovery of optimized derivatives with enhanced therapeutic potential.

Looking forward, methyl 5-aminopyridazine-3-carboxylate continues to show promise in multiple therapeutic areas. Current research efforts are exploring its application in neurological disorders, with preliminary data suggesting potential as a modulator of neurotransmitter systems. Additionally, its use in combination therapies and as part of PROTAC (proteolysis targeting chimera) systems represents exciting new directions for this versatile chemical scaffold.